Cas no 773101-05-6 (1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid)

• Product Name: 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid
• CAS No: 773101-05-6
• MF: C₁₃H₁₂Cl₂O₃
• MW: 287.138582229614
• MDL: MFCD06208895
• CID: 1056868
• PubChem ID: 20453460
• Update Time: 2025-05-20

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid
• CYCLOHEXANECARBOXYLIC ACID,1-(3,4-DICHLOROPHENYL)-4-OXO
• 773101-05-6
• DTXSID20607358
• SCHEMBL11094097
• AKOS025401792
• SY016588
• AC-25573
• 1-(3,4-DICHLOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLIcacid
• CS-0363440
• 1-(3,4-dichlorophenyl)-4-oxocyclohexane-1-carboxylic acid
• MFCD06208895
• AB23277
• DB-353898

• MDL： MFCD06208895
• Inchi： 1S/C13H12Cl2O3/c14-10-2-1-8(7-11(10)15)13(12(17)18)5-3-9(16)4-6-13/h1-2,7H,3-6H2,(H,17,18)
• InChI Key： DBDIMKGSZUQUSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(=O)O)CCC(CC1)=O)Cl

Computed Properties

• Exact Mass: 286.01600
• Monoisotopic Mass: 286.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 466.4±45.0 °C at 760 mmHg
• Flash Point: 235.9±28.7 °C
• PSA: 54.37000
• LogP: 3.45890
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid is a compound with the CAS number 773101-05-6, which is widely recognized in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a 3,4-dichlorophenyl group and a carboxylic acid moiety. The cyclohexane ring serves as the central framework, while the 3,4-dichlorophenyl group introduces significant electronic and steric effects, making this compound a versatile building block in various chemical reactions.

The chemical structure of this compound is defined by its molecular formula, C₁₃H₁₀Cl₂O₃, and a molecular weight of approximately 299.18 g/mol. The presence of the carboxylic acid group (-COOH) at the 4-position of the cyclohexane ring contributes to its acidity and reactivity. This functional group plays a critical role in determining the compound's physical and chemical properties, such as solubility in polar solvents and its ability to form salts with bases.

Recent studies have highlighted the potential of 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or cellular pathways. For instance, investigations into its ability to inhibit certain kinases or modulate receptor activity have shown promising results in preclinical models.

In terms of synthesis, this compound can be prepared through various routes, including Bayer-Villiger oxidation, which involves the introduction of an oxygen atom into a ketone group. The reaction conditions and catalysts used in this process significantly influence the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound.

The physical properties of 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid include a melting point of approximately 205°C, which is consistent with its crystalline nature. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. Additionally, its ability to form stable salts with alkali metals has been exploited in pharmaceutical formulations.

From an applications perspective, this compound has found utility in diverse fields such as agrochemistry and materials science. In agrochemistry, it has been investigated as a potential precursor for herbicides or fungicides due to its ability to inhibit key enzymes involved in plant metabolism. In materials science, derivatives of this compound have been explored for their potential use in polymer synthesis or as additives in coatings and adhesives.

Recent research has also focused on the environmental fate and toxicity of 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid. Studies conducted under simulated environmental conditions suggest that this compound undergoes slow degradation under UV light or microbial action. However, further investigations are required to fully understand its persistence in different ecosystems.

In conclusion, 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid is a versatile compound with significant potential in various scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as an important tool for researchers across multiple fields. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.